4-(Azetidin-3-yloxy)-benzoic acid ethyl ester hcl

• Molecular Formula: C12H16ClNO3
• Molecular Weight: 257.71 g/mol
• IUPAC Name: ethyl 4-(azetidin-3-yloxy)benzoate;hydrochloride
• InChI: InChI=1S/C12H15NO3.ClH/c1-2-15-12(14)9-3-5-10(6-4-9)16-11-7-13-8-11;/h3-6,11,13H,2,7-8H2,1H3;1H
• InChI Key: UIZKXTACZVVLKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2CNC2.Cl

Description

4-(Azetidin-3-yloxy)-benzoic acid ethyl ester HCl is a benzoic acid derivative featuring an ethyl ester group at the carboxylic acid position and an azetidin-3-yloxy substituent at the para position of the benzene ring. The hydrochloride salt improves aqueous solubility, a critical factor for bioavailability in pharmaceutical applications .

Preparation Methods

The synthesis of 4-(Azetidin-3-yloxy)-benzoic acid ethyl ester hydrochloride involves several steps. One common synthetic route starts with the preparation of the azetidine ring, which can be achieved through the aza-Michael addition of NH-heterocycles with methyl 2-(azetidin-3-ylidene)acetates . This is followed by the esterification of benzoic acid with ethanol to form the ethyl ester. The final step involves the reaction of the azetidine derivative with the ethyl ester of benzoic acid under appropriate conditions to yield the target compound .

Chemical Reactions Analysis

4-(Azetidin-3-yloxy)-benzoic acid ethyl ester hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the azetidine ring can be substituted with different nucleophiles under suitable conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

4-(Azetidin-3-yloxy)-benzoic acid ethyl ester HCL, also known as BUTTPARK 75\04-78, is a chemical compound with the molecular formula C12H16ClNO3 and a molecular weight of 257.71 . Research indicates potential applications in various scientific fields, including pharmaceutical research for treating diseases and organic synthesis .

Scientific Research Applications

• Glucokinase (GK) Modulation: Compounds related to azetidine are investigated for their potential as glucokinase agonists, which may be useful in treating diabetes, obesity, glaucoma, osteoporosis, cognitive disorders, immune disorders, depression, hypertension, and metabolic diseases .
• Serotonin Receptor Modulation: Biphenylic compounds, which may incorporate azetidine derivatives, have shown potential as serotonin modulators for treating serotonin-mediated diseases .
• Retinol Binding Protein 4 (RBP4) Antagonists: RBP4 antagonists, which may contain azetidine-related structures, are being explored for treating atrophic age-related macular degeneration (AMD) and Stargardt disease. These antagonists work by reducing cytotoxic bisretinoid accumulation in the retina .
• Organic Synthesis: Azetidine derivatives are used as building blocks in synthesizing more complex molecules. For example, they can be used in regioselective reactions to create compounds with high yields, showcasing their versatility in chemical synthesis .

Mechanism of Action

The mechanism of action of 4-(Azetidin-3-yloxy)-benzoic acid ethyl ester hydrochloride involves its interaction with specific molecular targets and pathways. The azetidine ring is known to interact with various enzymes and receptors, modulating their activity and leading to the desired biological effects . The exact molecular targets and pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural features, molecular weights, and biological relevance of 4-(Azetidin-3-yloxy)-benzoic acid ethyl ester HCl and analogous compounds:

Compound Name	Substituents on Benzene Ring	Molecular Weight (g/mol)	Key Properties/Applications	Evidence ID
4-(Azetidin-3-yloxy)-benzoic acid ethyl ester HCl	Azetidin-3-yloxy, ethyl ester	~285.75 (estimated)	Potential CNS or antimicrobial applications (hypothesized)	N/A
Benzocaine HCl (Ethyl p-aminobenzoate HCl)	-NH₂ (para), ethyl ester	199.64	Local anesthetic; blocks sodium channels
3,4-Dihydroxy-benzoic acid ethyl ester	-OH (3,4 positions), ethyl ester	182.17	Antioxidant properties; isolated from Cynomorium songaricum
ACS94 (Dithiolethione-cysteine ethyl ester hybrid)	3-thioxo-3H-1,2-dithiol-4-yl, ethyl ester	Not reported	H₂S-releasing agent; modulates redox imbalance
Ethyl 4-(butylamino)benzoate	-NH(CH₂)₃CH₃ (para), ethyl ester	221.30	Synthetic intermediate; impurity in Benzonatate
Benzoic acid, 4-hydroxy-3-methoxy-, ethyl ester	-OH (4), -OCH₃ (3), ethyl ester	196.20	Flavor compound in Baijiu fermentation

Physicochemical Properties

• Solubility: The hydrochloride salt of the target compound likely enhances water solubility compared to non-ionic analogs (e.g., ethyl 4-(butylamino)benzoate, logP ~2.5) .
• Lipophilicity : Azetidine’s smaller ring may reduce logP compared to bulkier substituents (e.g., dithiolethione in ACS94), impacting membrane permeability.

Q & A

Advanced Research Question

• Salt screening : Test alternative counterions (mesylate, tosylate).
• Nanoformulations : Use liposomes or micelles with poloxamers.
• Co-solvent systems : Blend with ethanol or propylene glycol, guided by Hansen solubility parameters .

What parameters are critical during recrystallization-based purification?

Basic Research Question

• Solvent selection : Ethanol/water mixtures for controlled polarity.
• Cooling rate : Slow cooling (0.5°C/min) to avoid amorphous solids.
• Purity validation : Melting point analysis (DSC) and HPLC (>98% purity) .

How can metabolic pathways be elucidated using microsomal assays?

Advanced Research Question

• In vitro incubation : Liver microsomes + NADPH, analyzed via LC-MS/MS.
• Phase I/II profiling : Identify hydrolysis (ester cleavage) or oxidation (azetidine ring).
• CYP inhibition : Co-incubate with ketoconazole (CYP3A4 inhibitor) to assess isoform specificity .

What analytical methods quantify this compound in biological matrices?

Basic Research Question

• LC-MS/MS : Deuterated internal standard (e.g., d₄-ethyl ester) for precision.
• Sample preparation : Protein precipitation (acetonitrile) or SPE (C18 cartridges).
• Validation : Assess linearity (1–1000 ng/mL), LLOQ (1 ng/mL), and matrix effects .

How does the azetidine moiety influence bioactivity?

Advanced Research Question

• Analog synthesis : Replace azetidine with pyrrolidine or piperidine.
• Bioactivity comparison : Measure IC₅₀ in target assays (e.g., enzyme inhibition).
• Computational docking : Simulate binding interactions with target proteins (e.g., homology modeling) .

What storage conditions ensure long-term stability?

Basic Research Question

• Packaging : Airtight, light-resistant containers under N₂.
• Temperature : 2–8°C with desiccants (silica gel).
• Stability monitoring : Annual HPLC reanalysis for degradation (e.g., free base formation) .

How can computational tools predict ADMET properties?

Advanced Research Question

• QSAR models : Use ADMET Predictor™ for log P, permeability, and CYP inhibition.
• Molecular dynamics (MD) : Simulate blood-brain barrier penetration.
• Validation : Cross-check with experimental solubility and plasma protein binding data .